3-[(1-methyl-1H-imidazol-2-yl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 3-[(1-methylimidazol-2-yl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C12H17N5O2/c1-16-7-6-14-9(16)8-17-10(18)12(15-11(17)19)2-4-13-5-3-12/h6-7,13H,2-5,8H2,1H3,(H,15,19)
• InChI Key: LCASFXSVIADZMB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CN2C(=O)C3(CCNCC3)NC2=O
• Molecular Formula: C12H17N5O2
• Molecular Weight: 263.30 g/mol

Description

Synthesis Analysis

The synthesis of 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione, a related compound, showcases a simple, fast, and cost-effective three-step process. This method yields high returns without the need for further purification, demonstrating a facile pathway to synthesize N-1 monosubstituted spiro carbocyclic imidazolidine-2,4-diones, which are of pharmacological interest due to their heterocyclic scaffolds (Pardali et al., 2021).

Molecular Structure Analysis

The molecular structure of related compounds, such as 1,4-di­aza­spiro­[4.5]­decane-2,3-dione, reveals crystallization with two independent molecules in the asymmetric unit. Despite their nearly identical geometry, these molecules exhibit distinct styles of cooperative hydrogen bonding (Staško et al., 2002).

Chemical Reactions and Properties

The reaction of nitromethane with aryl isocyanates in the presence of triethylamine leads to the formation of 1,3-diaryl-5-(hydroxyimino)imidazolidine-2,4-diones. This process highlights the chemical reactivity and potential synthetic utility of the imidazolidine-2,4-dione framework (Shimizu et al., 1986).

Physical Properties Analysis

Spiroconnected N-alkoxyalkylpiperidine hydantoins, related to the compound of interest, have been shown to possess myelostimulating activity. These compounds significantly accelerated the regeneration of lymphocyte and granulocyte cell pools of bone marrow hematopoiesis, indicating notable physical properties and biological activity (Yu et al., 2018).

Chemical Properties Analysis

The synthesis and evaluation of 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives as myelostimulators underscore the chemical versatility and potential therapeutic applications of these compounds. Their ability to act as pan-inhibitors for the treatment of anemia further emphasizes their chemical properties and the breadth of their pharmacological activity (Vachal et al., 2012).

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their structure and the specific biological target. For example, some imidazole derivatives have been found to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.

Future Directions

The field of imidazole chemistry is a vibrant area of research with many potential future directions. These compounds have a broad range of chemical and biological properties, making them valuable in the development of new drugs. Future research will likely continue to explore the synthesis, characterization, and biological activity of new imidazole derivatives.